2-Cyclopropoxy-N-methyl-5-nitroaniline

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-N-methyl-5-nitroaniline
• InChI: InChI=1S/C10H12N2O3/c1-11-9-6-7(12(13)14)2-5-10(9)15-8-3-4-8/h2,5-6,8,11H,3-4H2,1H3
• InChI Key: FBDFUDZNLSRUHW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1)[N+](=O)[O-])OC2CC2

Description

2-Cyclopropoxy-N-methyl-5-nitroaniline is a substituted aniline derivative featuring a cyclopropoxy (-O-C₃H₅) group at position 2, a nitro (-NO₂) group at position 5, and a methyl (-CH₃) group on the nitrogen atom. This unique combination of substituents confers distinct electronic, steric, and reactivity profiles, making it a compound of interest in medicinal chemistry and materials science. The cyclopropoxy group introduces both steric bulk and strain due to the cyclopropane ring, while the nitro group provides strong electron-withdrawing effects, influencing redox properties and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-N-methyl-5-nitroaniline typically involves multiple steps:

Nitration: The nitration of aniline derivatives is a common method to introduce a nitro group. This can be achieved using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions.

Methylation: The methylation of the aniline nitrogen can be achieved using methyl iodide in the presence of a base like sodium hydride.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-N-methyl-5-nitroaniline may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated control of reaction conditions, and efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-N-methyl-5-nitroaniline undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic aromatic substitution reactions, particularly at the positions ortho and para to the nitro group.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Nucleophiles such as hydroxide ions, under basic conditions.

Oxidation: Potassium permanganate, acidic or basic medium.

Major Products Formed

Reduction: 2-Cyclopropoxy-N-methyl-5-aminoaniline.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: 2-Cyclopropoxy-N-methyl-5-nitrobenzoic acid.

Scientific Research Applications

2-Cyclopropoxy-N-methyl-5-nitroaniline has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Materials Science: The compound is investigated for its potential use in the development of novel materials with specific electronic or optical properties.

Pharmaceuticals: Research is ongoing to explore its potential as a precursor for the synthesis of biologically active compounds.

Analytical Chemistry: It can be used as a standard or reagent in various analytical techniques.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N-methyl-5-nitroaniline involves its interaction with molecular targets through its functional groups:

Nitro Group: The nitro group can participate in redox reactions, influencing the compound’s reactivity.

Cyclopropoxy Group: This group can affect the compound’s steric and electronic properties, impacting its interaction with other molecules.

Methyl Group: The methyl group can influence the compound’s solubility and overall stability.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

The structural and functional uniqueness of 2-cyclopropoxy-N-methyl-5-nitroaniline becomes evident when compared to analogous nitroaniline derivatives. Below is a detailed comparison based on substituent types, positions, and applications:

Substituent Position and Type

Table 1: Structural Comparison with Key Analogs

Compound Name	Substituent Positions	Functional Groups	Key Properties/Applications	References
2-Cyclopropoxy-N-methyl-5-nitroaniline	2, N, 5	Cyclopropoxy, Methyl, Nitro	Enzyme inhibition (hypothetical), agrochemicals	Current focus
4-Cyclopropyl-5-fluoro-2-nitroaniline	4, 5, 2	Cyclopropyl, Fluoro, Nitro	Agrochemical applications (herbicides)
N-Ethyl-5-methoxy-2-nitroaniline	N, 5, 2	Ethyl, Methoxy, Nitro	Organic synthesis intermediates
2-Chloro-4-fluoro-5-nitroaniline	2, 4, 5	Chloro, Fluoro, Nitro	Dye synthesis, herbicide formulations
2-Iodo-5-nitroaniline	2, 5	Iodo, Nitro	Antimicrobial, anticancer research

Key Observations:

Cyclopropoxy vs. Methoxy/Alkoxy Groups :

• The cyclopropoxy group in 2-cyclopropoxy-N-methyl-5-nitroaniline imparts greater steric hindrance and lipophilicity compared to methoxy (-OCH₃) or ethoxy (-OC₂H₅) groups. This enhances membrane permeability in drug candidates but may reduce solubility in polar solvents .
• In contrast, N-ethyl-5-methoxy-2-nitroaniline () exhibits higher solubility due to the smaller methoxy group, favoring its use as a synthetic intermediate.

Nitro Group Positioning :

• The nitro group at position 5 is common in antimicrobial agents (e.g., 2-iodo-5-nitroaniline in ). However, combining it with a cyclopropoxy group (as in the target compound) may modulate electron density on the aromatic ring, altering binding affinity to biological targets like enzymes or receptors .

Halogen vs. Cyclopropoxy Substitution: Halogenated analogs (e.g., 2-chloro-4-fluoro-5-nitroaniline in ) prioritize electrophilic reactivity for herbicide or dye synthesis.

Pharmacological and Chemical Reactivity

Table 2: Reactivity and Bioactivity Comparison

Compound Name	Reactivity Profile	Hypothesized Bioactivity	Stability Considerations
2-Cyclopropoxy-N-methyl-5-nitroaniline	Moderate electrophilicity (nitro group), steric hindrance (cyclopropoxy)	Enzyme inhibition (e.g., cytochrome P450)	High thermal stability due to strained cyclopropane ring
4-Fluoro-2-methoxy-N-methyl-5-nitroaniline	High electrophilicity (nitro + fluoro)	Pharmaceutical synthesis intermediate	Prone to photodegradation
N-Ethyl-2-nitro-5-propoxyaniline	High solubility (propoxy group)	Industrial chemical synthesis	Lower thermal stability due to flexible propoxy chain

Key Findings:

• Enzyme Inhibition Potential: The target compound’s nitro group may act as a hydrogen-bond acceptor, while the cyclopropoxy group could block active-site access in enzymes like monooxygenases. This mechanism is observed in structurally related compounds with nitro and bulky substituents .
• Metabolic Stability : The cyclopropane ring’s strain energy may resist metabolic degradation compared to linear alkoxy chains (e.g., propoxy in ), enhancing in vivo persistence .